Cas no 2172076-53-6 (5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid)
5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid
- 2172076-53-6
- EN300-1563014
- 5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid
-
- Inchi: 1S/C27H34N2O6/c1-2-29(16-8-7-13-26(31)32)25(30)14-17-34-18-15-28-27(33)35-19-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,24H,2,7-8,13-19H2,1H3,(H,28,33)(H,31,32)
- InChI Key: FCGMVAJVZKJWLL-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCC(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 15
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1563014-0.05g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-0.1g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-0.25g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-0.5g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-1.0g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-2.5g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-5.0g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-10.0g |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1563014-50mg |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1563014-100mg |
5-{N-ethyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}pentanoic acid |
2172076-53-6 | 100mg |
$2963.0 | 2023-09-24 |
5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid
Recent Advances in the Study of 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid (CAS: 2172076-53-6)
The compound 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid (CAS: 2172076-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the ethyl-ethoxypropanamido moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.
Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing side reactions. The researchers employed a combination of microwave-assisted synthesis and advanced purification techniques, achieving a 92% yield with >99% purity. This advancement is expected to facilitate its broader use in pharmaceutical development.
In addition to its synthetic utility, 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid has shown promise in drug delivery applications. A study published in Bioconjugate Chemistry demonstrated its efficacy as a linker for antibody-drug conjugates (ADCs). The compound's stability under physiological conditions and its ability to release payloads in a controlled manner make it an attractive candidate for targeted cancer therapies. Preliminary in vivo results indicated a significant reduction in tumor growth with minimal off-target effects.
Further research has explored the compound's role in peptide-based vaccines. A 2024 study in Nature Communications highlighted its use in the development of a COVID-19 booster vaccine. The Fmoc group was found to enhance the immunogenicity of the peptide antigens, leading to a stronger and more durable immune response. These findings underscore the versatility of 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid in both therapeutic and prophylactic applications.
Despite these advancements, challenges remain. The scalability of the synthesis process and the long-term stability of the compound in various formulations are areas requiring further investigation. Ongoing studies are also exploring its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. As research progresses, 5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid is poised to play an increasingly important role in the development of next-generation biopharmaceuticals.
2172076-53-6 (5-{N-ethyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)